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This document provides detailed application notes and experimental protocols for the

characterization of Antibody-Drug Conjugates (ADCs) using two critical high-performance liquid

chromatography (HPLC) techniques: Hydrophobic Interaction Chromatography (HIC) and Size

Exclusion Chromatography (SEC).

Introduction to ADC Characterization
Antibody-Drug Conjugates (ADCs) are a complex class of biotherapeutics that combine the

specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic small

molecule drug.[1] The inherent heterogeneity of ADCs, arising from the conjugation process,

necessitates robust analytical methods to ensure their safety, efficacy, and quality.[2][3][4] Key

quality attributes that require careful monitoring include the drug-to-antibody ratio (DAR), the

distribution of different drug-loaded species, and the presence of aggregates and fragments.[5]

[6][7]

HIC-HPLC is a powerful technique for determining the DAR and drug-load distribution of ADCs,

particularly for cysteine-linked conjugates.[5] The separation is based on the increasing

hydrophobicity of the ADC species with a higher number of conjugated drug molecules.[3][8]
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SEC-HPLC is the standard method for quantifying size variants, such as high molecular weight

species (aggregates) and low molecular weight species (fragments).[9][10][11] The

hydrophobic nature of the conjugated payload in ADCs can present challenges in SEC

analysis, often requiring specialized columns and mobile phase modifiers to prevent non-

specific interactions.[9][12][13]

Hydrophobic Interaction Chromatography (HIC) for
DAR Analysis
HIC is a non-denaturing chromatographic technique that separates molecules based on their

surface hydrophobicity.[14][15] For ADCs, the addition of hydrophobic small molecule drugs

increases the overall hydrophobicity of the antibody, allowing for the separation of species with

different numbers of conjugated drugs.[8]

Application Note: Determination of Drug-to-Antibody
Ratio (DAR)
HIC-HPLC is the gold standard for determining the average DAR and the distribution of

different drug-loaded species in an ADC preparation.[5] The separation resolves the

unconjugated antibody (DAR=0) from ADCs with varying numbers of drugs (DAR=2, 4, 6, 8,

etc.).[6][8] The weighted average DAR can then be calculated from the peak area of each

species.[5]

Key Considerations for HIC Method Development:

Salt Selection: High concentrations of kosmotropic salts (e.g., ammonium sulfate, sodium

chloride) in the mobile phase promote the interaction of the ADC with the hydrophobic

stationary phase. Ammonium sulfate is a commonly used salt.[16]

Stationary Phase: A variety of HIC columns with different hydrophobic ligands (e.g., Butyl,

Phenyl, Ether) are available. The choice of column depends on the specific hydrophobicity of

the ADC.

Organic Modifier: A small amount of an organic solvent, such as isopropanol or acetonitrile,

can be added to the mobile phase to modulate the elution of highly hydrophobic species.[2]

[16]
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Gradient: A descending salt gradient is used to elute the bound ADCs, with the most

hydrophobic species (highest DAR) eluting last.[6][16]

HIC-HPLC Experimental Protocol
This protocol provides a general framework for the analysis of a cysteine-linked ADC.

Optimization of specific parameters will be required for different ADCs.

Materials:

HPLC system with a UV detector

HIC column (e.g., TSKgel Butyl-NPR, Tosoh Bioscience; MAbPac HIC-20, Thermo Fisher

Scientific)

Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0

Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

ADC Sample: 1 mg/mL in a suitable buffer (e.g., PBS)

Procedure:

System Equilibration: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of

0.5-1.0 mL/min for at least 10 column volumes.

Sample Injection: Inject 10-50 µg of the ADC sample.

Chromatographic Separation: Elute the bound proteins using a linear gradient from 100%

Mobile Phase A to 100% Mobile Phase B over 30-60 minutes.

Data Acquisition: Monitor the elution profile at 280 nm.

Data Analysis: Integrate the peak areas for each DAR species. Calculate the weighted

average DAR using the following formula:

Weighted Average DAR = Σ (% Peak Area of Species * DAR of Species) / 100

Quantitative Data Summary: HIC-HPLC Analysis of Brentuximab Vedotin
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DAR Species Retention Time (min)[16] Relative Peak Area (%)[16]

DAR 0 ~5.5 10.5

DAR 2 ~8.0 25.0

DAR 4 ~10.0 35.0

DAR 6 ~11.5 20.0

DAR 8 ~12.5 9.5

Weighted Average DAR 3.7

Note: The retention times and peak areas are representative and may vary depending on the

specific experimental conditions.

Sample Preparation HIC-HPLC Analysis Data Analysis

ADC Sample (1 mg/mL) Equilibrate Column
(High Salt Buffer) Inject Sample Apply Salt Gradient

(High to Low) UV Detection (280 nm) Integrate Peaks Calculate Weighted
Average DAR

Click to download full resolution via product page

HIC-HPLC Workflow for DAR Analysis.

Size Exclusion Chromatography (SEC) for
Aggregate and Fragment Analysis
SEC separates molecules based on their hydrodynamic radius, or size in solution. It is a critical

method for monitoring the formation of aggregates and fragments, which are potential

immunogenicity risks and can impact the efficacy of the ADC.[7][9][10]

Application Note: Quantitation of High and Low
Molecular Weight Species
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SEC-HPLC is routinely used to assess the purity of ADC samples by separating the monomeric

ADC from high molecular weight (HMW) aggregates and low molecular weight (LMW)

fragments.[9] The hydrophobic nature of many cytotoxic drugs can increase the propensity of

ADCs to aggregate.[12] This hydrophobicity can also lead to non-specific interactions with the

SEC stationary phase, resulting in poor peak shape and inaccurate quantification.[9][12]

Key Considerations for SEC Method Development:

Column Selection: Modern SEC columns with inert surfaces are designed to minimize

secondary hydrophobic interactions.[9][12]

Mobile Phase Composition: The mobile phase typically consists of a physiological pH buffer

(e.g., phosphate-buffered saline).[17] The addition of organic modifiers like isopropanol or

acetonitrile may be necessary to reduce hydrophobic interactions for certain ADCs.[7][11]

Flow Rate: A lower flow rate can sometimes improve resolution between the monomer and

aggregate peaks.

SEC-HPLC Experimental Protocol
This protocol provides a general method for the analysis of ADC aggregates and fragments.

Materials:

HPLC system with a UV detector

SEC column (e.g., Agilent AdvanceBio SEC, TSKgel G3000SWxl)

Mobile Phase: 150 mM Sodium Phosphate, pH 7.0

ADC Sample: 1 mg/mL in mobile phase

Procedure:

System Equilibration: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5-

1.0 mL/min until a stable baseline is achieved.

Sample Injection: Inject 10-20 µL of the ADC sample.
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Isocratic Elution: Elute the sample isocratically with the mobile phase for a sufficient time to

allow for the elution of the monomer and any fragments.

Data Acquisition: Monitor the elution profile at 280 nm.

Data Analysis: Integrate the peak areas for the aggregate, monomer, and fragment peaks.

Calculate the percentage of each species relative to the total peak area.

Quantitative Data Summary: SEC-HPLC Analysis of an ADC Mimic

Species Retention Time (min)[9] Relative Peak Area (%)[9]

Aggregate (HMW) ~7.5 5.2

Monomer ~9.0 94.1

Fragment (LMW) ~10.5 0.7

Note: The retention times and peak areas are representative and may vary depending on the

specific experimental conditions and ADC.

Sample Preparation SEC-HPLC Analysis Data Analysis

ADC Sample (1 mg/mL) Equilibrate Column
(Isocratic Mobile Phase) Inject Sample Isocratic Elution UV Detection (280 nm) Integrate Peaks Quantify % Aggregate,

% Monomer, % Fragment

Click to download full resolution via product page

SEC-HPLC Workflow for Aggregate Analysis.

Principles of Separation
The following diagrams illustrate the fundamental principles of separation for HIC and SEC.

Principle of HIC Separation.
Principle of SEC Separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15605324/docs#application-notes-and-protocols-for-
adc-characterization-hplc-and-sec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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